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Compound of Interest

Compound Name: 2-Bromo-5-fluorobenzonitrile

Cat. No.: B041413 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-fluorobenzonitrile
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-5-fluorobenzonitrile, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Chemical-Specific Hazards: 2-Bromo-5-fluorobenzonitrile is a compound that poses several

health risks. It is harmful if swallowed, inhaled, or comes into contact with skin.[1][2][3][4] It is

also known to cause skin and serious eye irritation and may lead to respiratory irritation.[3][4][5]

The substance is a combustible solid.[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure. The following

table summarizes the recommended PPE for handling 2-Bromo-5-fluorobenzonitrile.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles

compliant with standards such

as EN166 (EU) or ANSI Z.87.1

(US) are required.[1][6] A face

shield should be worn over

goggles when there is a risk of

splashing.[7]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[7][8] Gloves

should be inspected for any

damage before use and

replaced immediately if

contaminated.[1][8]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and kept fully

buttoned to protect against

skin contact.[6][7]

Respiratory Protection Respirator (if needed)

All work should be performed

in a well-ventilated area,

ideally within a chemical fume

hood.[1][7] If ventilation is

inadequate, a NIOSH-

approved respirator, such as

an N95 dust mask for solids, is

necessary.[2]

Operational and Disposal Plans
Engineering Controls:

Always handle this chemical in a well-ventilated area, preferably within a certified chemical

fume hood, particularly when dust or aerosols may be generated.[1][7]
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Ensure that safety showers and eyewash stations are readily accessible near the

workstation.[6]

Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace within an operational chemical fume hood.

Manipulation: To minimize inhalation risk, conduct all weighing and transferring of the

compound inside the fume hood.[8] Use a spatula to handle the solid and avoid creating

dust.[1][3]

Storage: Store 2-Bromo-5-fluorobenzonitrile in a cool, dry, and well-ventilated location.[1]

[6] Keep the container tightly sealed when not in use.[1][3]

Spill Management: In the event of a small spill, use an inert absorbent material like sand or

vermiculite to contain it.[9] Carefully sweep the absorbed material into a sealed and labeled

container for hazardous waste disposal.

Disposal Protocol:

Waste Segregation: This compound is classified as a halogenated organic waste.[9][10] It is

critical to collect it separately from non-halogenated waste.[9][11]

Liquid Waste: Any solutions containing 2-Bromo-5-fluorobenzonitrile must be collected in a

designated, labeled hazardous waste container for halogenated organic liquids.[8]

Solid Waste: All contaminated materials, including gloves, filter paper, and absorbent

materials, should be placed in a designated container for solid hazardous waste.[12]

Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal

facility, adhering to all local, state, and federal regulations.[1][3][6] Never pour this chemical

or its waste down the drain.[7][9]
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Caption: Workflow for Safely Handling 2-Bromo-5-fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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